2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O3/c1-19-10-6-7-11(13(9-10)20-2)15-17-14(18-21-15)12-5-3-4-8-16-12/h3-9H,1-2H3
• InChI Key: MKWFBRGHOUEMFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC(=NO2)C3=CC=CC=N3)OC
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as DMOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and biological research. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies indicating its ability to inhibit the growth of cancer cells. In materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and nanotechnology. In biological research, this compound has been used as a fluorescent probe for the detection of metal ions and as a tool for studying protein-ligand interactions.

Mechanism of Action

The mechanism of action of 2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but studies suggest that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile and is generally well-tolerated in laboratory animals. In vitro studies have indicated that this compound has antioxidant properties and can protect cells against oxidative stress. This compound has also been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine is its versatility, as it can be easily modified to incorporate different functional groups and tailor its properties for specific applications. However, this compound is relatively expensive and can be difficult to synthesize in large quantities, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research on 2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is the development of new anticancer agents based on this compound, either through modifications to the existing compound or through the synthesis of novel analogs. Another area of interest is the use of this compound as a tool for studying protein-ligand interactions, which could lead to the discovery of new drug targets. Additionally, this compound could be further explored for its potential applications in materials science, particularly in the development of novel optoelectronic and nanomaterials.

Synthesis Methods

2-[5-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine can be synthesized through a multistep reaction process involving the condensation of 2,4-dimethoxybenzaldehyde with hydrazine hydrate, followed by cyclization with acetic anhydride and pyridine. The final product is obtained through a reaction with thionyl chloride and sodium azide.